Apoatropine
Apoatropine
Apoatropine is an alkaloid derivative with the potential to be an antibacterial.
Brand Name:
Vulcanchem
CAS No.:
500-55-0
VCID:
VC0194451
InChI:
InChI=1S/C17H21NO2/c1-12(13-6-4-3-5-7-13)17(19)20-16-10-14-8-9-15(11-16)18(14)2/h3-7,14-16H,1,8-11H2,2H3/t14-,15+,16?
SMILES:
CN1C2CCC1CC(C2)OC(=O)C(=C)C3=CC=CC=C3
Molecular Formula:
C17H21NO2
Molecular Weight:
271.35 g/mol
Apoatropine
CAS No.: 500-55-0
Impurities
VCID: VC0194451
Molecular Formula: C17H21NO2
Molecular Weight: 271.35 g/mol
Purity: > 95%
| CAS No. | 500-55-0 |
|---|---|
| Product Name | Apoatropine |
| Molecular Formula | C17H21NO2 |
| Molecular Weight | 271.35 g/mol |
| IUPAC Name | [(1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl] 2-phenylprop-2-enoate |
| Standard InChI | InChI=1S/C17H21NO2/c1-12(13-6-4-3-5-7-13)17(19)20-16-10-14-8-9-15(11-16)18(14)2/h3-7,14-16H,1,8-11H2,2H3/t14-,15+,16? |
| Standard InChIKey | WPUIZWXOSDVQJU-XYPWUTKMSA-N |
| Isomeric SMILES | CN1[C@@H]2CC[C@H]1CC(C2)OC(=O)C(=C)C3=CC=CC=C3 |
| SMILES | CN1C2CCC1CC(C2)OC(=O)C(=C)C3=CC=CC=C3 |
| Canonical SMILES | CN1C2CCC1CC(C2)OC(=O)C(=C)C3=CC=CC=C3 |
| Description | Apoatropine is an alkaloid derivative with the potential to be an antibacterial. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 1-alpha-H,5-alpha-H-Tropan-3-alpha-ol, atropate; 8-Methyl-8-azabicyclo[3.2.1]oct-3-yl atropate; alpha-methylene-benzeneaceticaci8-methyl-8-azabicyclo(3.2.1)oct-3-yles |
| PubChem Compound | 12306866 |
| Last Modified | Nov 11 2021 |
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